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Abstract
Triphenyl(phenylethynyl)tin is an organotin compound characterized by the presence of three

phenyl groups and a phenylethynyl group covalently bonded to a central tin atom. This guide

provides a comprehensive overview of its stability and reactivity, drawing from available

scientific literature. Key thermodynamic data, reactivity in cross-coupling and addition

reactions, and a detailed experimental protocol for its synthesis are presented. The information

is intended to serve as a valuable resource for researchers in organic synthesis, materials

science, and drug development who may utilize this compound or similar organostannanes in

their work.

Introduction
Organotin compounds, particularly those with sp-hybridized carbon ligands, are versatile

reagents in organic synthesis. Triphenyl(phenylethynyl)tin, with its unique combination of aryl

and alkynyl moieties, presents interesting possibilities for the construction of complex organic

molecules. Understanding its stability and reactivity is crucial for its effective application in

research and development.

Stability

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15343402?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The stability of triphenyl(phenylethynyl)tin is a key consideration for its storage and handling.

Like many organotin(IV) compounds, it exhibits a notable degree of stability under ambient

conditions.

2.1. Thermodynamic Stability

Thermodynamic data for solid triphenyl(phenylethynyl)tin provides insight into its intrinsic

stability.

Property Value Unit

Standard solid enthalpy of

combustion (ΔcH°solid)
-14266.50 ± 7.30 kJ/mol

Solid phase heat capacity

(Cp,solid) at 298.15 K
447.50 J/mol·K

Enthalpy of formation at

standard conditions (gas,

ΔfH°gas)

736.90 ± 8.30 kJ/mol

Solid phase enthalpy of

formation at standard

conditions (ΔfH°solid)

599.30 ± 8.10 kJ/mol

Enthalpy of sublimation at

standard conditions (ΔsubH°)
137.60 ± 2.00 kJ/mol

2.2. Air and Moisture Stability

Organostannanes are generally known to be stable to both air and moisture, which is a

significant advantage in their application in organic synthesis, such as in the Stille reaction.[1]

While specific long-term stability studies on triphenyl(phenylethynyl)tin are not extensively

documented, the stability of the carbon-tin bond in similar compounds like

tetra(phenylethynyl)tin allows for handling in the open air for short periods.
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The synthesis of triphenyl(phenylethynyl)tin can be achieved through the reaction of a

triphenyltin halide with a phenylacetylide reagent. A common precursor, triphenyltin chloride,

can be synthesized from the disproportionation of tetraphenyltin with tin tetrachloride.[2]

3.1. Synthesis of Triphenyltin Chloride (Precursor)

A general industrial method involves the reaction of tetraphenyltin with stannic chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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